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Compound of Interest

Compound Name: Carnostatine hydrochloride

Cat. No.: B8093349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Carnostatine hydrochloride stock solutions for research purposes. Carnostatine
hydrochloride is a potent and selective inhibitor of carnosinase 1 (CN1), an enzyme

responsible for the degradation of carnosine.[1][2][3][4][5][6] By inhibiting CN1, Carnostatine
hydrochloride increases the bioavailability of carnosine, which is being investigated for its

therapeutic potential in conditions such as diabetic nephropathy.[1][4][7]
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Property Value Reference

Synonyms SAN9812 hydrochloride [1]

Molecular Formula C₁₀H₁₇ClN₄O₄ [1][2][8]

Molecular Weight 292.72 g/mol [1][2][8]

Appearance White to off-white solid [1]

Purity ≥99.00% [2]

Mechanism of Action
Potent and selective inhibitor

of carnosinase 1 (CN1)
[1][3][4][5]

Ki for human CN1 11 nM [1][4][8]

IC₅₀ for human CN1 18 nM (at 200 µM carnosine) [1][3]

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and storage of

Carnostatine hydrochloride solutions.
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Parameter Value Notes Reference

Solubility in DMSO
250 mg/mL (854.06

mM)

Requires sonication.

Use newly opened

DMSO as it is

hygroscopic.

[1][8]

Solubility in Water
≥ 200 mg/mL (683.25

mM)
Saturation unknown. [1][8]

Solubility in PBS
100 mg/mL (341.62

mM)

Requires sonication

for a clear solution.
[8]

Powder Storage
-20°C for 1 year,

-80°C for 2 years

Sealed, away from

moisture and light.
[1][8]

Stock Solution

Storage (-20°C)
1 month

Sealed, away from

moisture and light.
[1][8]

Stock Solution

Storage (-80°C)
6 months

Sealed, away from

moisture and light.
[1][8]

Experimental Protocols
Preparation of a 100 mM Carnostatine Hydrochloride
Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Carnostatine
hydrochloride in DMSO.

Materials:

Carnostatine hydrochloride powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Ultrasonic water bath

Procedure:

Weighing the Compound: Accurately weigh out the desired amount of Carnostatine
hydrochloride powder using a calibrated analytical balance in a chemical fume hood. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 29.27 mg of Carnostatine
hydrochloride (Molecular Weight = 292.72 g/mol ).

Dissolving the Compound:

Add the weighed Carnostatine hydrochloride to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube. For 29.27 mg, add 1 mL of DMSO.

Vortex the solution for 1-2 minutes to aid dissolution.

Sonication: Place the tube in an ultrasonic water bath and sonicate until the solution is clear

and all solid has dissolved.[1][8] The use of sonication is crucial for achieving high

concentrations in DMSO.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[1][8] Ensure

the tubes are tightly sealed and protected from light.

Preparation of a 100 mg/mL Carnostatine Hydrochloride
Stock Solution in Sterile Water
This protocol details the preparation of a 100 mg/mL aqueous stock solution.

Materials:
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Carnostatine hydrochloride powder

Sterile, nuclease-free water

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Weighing the Compound: In a sterile environment, weigh out the desired amount of

Carnostatine hydrochloride powder. For 1 mL of a 100 mg/mL solution, weigh 100 mg.

Dissolving the Compound:

Transfer the powder to a sterile conical tube.

Add the corresponding volume of sterile water (e.g., 1 mL for 100 mg).

Vortex the solution thoroughly until the powder is completely dissolved.

Sterile Filtration:

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution into a new sterile tube. This step is critical for aqueous solutions to

ensure sterility for cell culture experiments.[1]

Aliquoting and Storage:

Dispense the sterile stock solution into single-use aliquots in sterile tubes.

Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[1][8]
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Carnostatine hydrochloride and

a typical experimental workflow for its use.
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Caption: Mechanism of action of Carnostatine hydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b8093349?utm_src=pdf-body
https://www.benchchem.com/product/b8093349?utm_src=pdf-body-img
https://www.benchchem.com/product/b8093349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8093349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Carnostatine HCl
Stock Solution

Treatment with Working Solution

Cell Culture / Animal Model
Preparation

Incubation / Treatment Period

Perform Assay
(e.g., CN1 activity, biomarker analysis)

Data Analysis

End

Click to download full resolution via product page

Caption: General experimental workflow for using Carnostatine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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